3-Chloro-2-(4-ethylpiperazin-1-yl)aniline

• IUPAC Name: 3-chloro-2-(4-ethylpiperazin-1-yl)aniline
• InChI: InChI=1S/C12H18ClN3/c1-2-15-6-8-16(9-7-15)12-10(13)4-3-5-11(12)14/h3-5H,2,6-9,14H2,1H3
• InChI Key: VWFUMOMOAMTOFN-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)C2=C(C=CC=C2Cl)N
• Molecular Formula: C12H18ClN3
• DSSTOX Substance ID: DTXSID70359219
• Molecular Weight: 239.74 g/mol
• CAS RN: 714282-41-4

Description

3-Chloro-2-(4-ethylpiperazin-1-yl)aniline (3CEPA) is an aniline-based compound that has been studied for its potential applications in a variety of scientific fields. It is a white crystalline solid, soluble in both polar and non-polar solvents, and has a melting point of 78-79°C. It has been studied for its use in synthetic organic chemistry, and for its potential as a pharmaceutical agent.

Scientific Research Applications

Structural and Molecular Properties

• Iminopyrrole Structure : 3-Chloro-N-[1-(1H-pyrrol-2-yl)ethylidene]aniline exhibits a basic iminopyrrole structure with a planar backbone, displaying significant structural features like dihedral angles and hydrogen bonding, relevant for understanding molecular interactions and properties (Su et al., 2013).

Synthesis and Chemical Reactions

• Three-Component Reactions : An innovative reaction involving arynes, tertiary amines, and nucleophiles has been developed, enabling the synthesis of tertiary aniline derivatives containing the piperazine motif. This method is crucial for producing biologically significant molecules (Min et al., 2018).
• Microwave-Induced Synthesis : A new series of benzimidazoles featuring the 3-chloro-2-(4-ethylpiperazin-1-yl)aniline structure has been synthesized efficiently using microwave heating, highlighting advancements in rapid and efficient chemical synthesis (Menteşe et al., 2015).

Biological and Medicinal Applications

• Antimicrobial Activities : Compounds like 3-Fluoro-4-(4-phenylpiperazin-1-yl)aniline, structurally related to 3-chloro-2-(4-ethylpiperazin-1-yl)aniline, have been synthesized and evaluated for their antimicrobial activities, particularly against Mycobacterium smegmatis (Yolal et al., 2012).

Crystallography and Structural Analysis

• Crystal Structure Analysis : The crystal structure of similar compounds like 4-chloro-N-(1-(pyridin-2-yl)ethyl)aniline has been analyzed, providing valuable insights into the molecular and crystallographic characteristics of such anilines (Adeleke & Omondi, 2022).

Environmental and Corrosion Studies

• Corrosion Inhibition : Studies have shown the effectiveness of compounds like (NE)-N-(thiophen-3-ylmethylidene)-4-({4-[(E)-(thiophen-2-ylmethylidene)amino]phenyl}m-ethyl)aniline in inhibiting corrosion, relevant to industrial applications (Daoud et al., 2014).